Cas no 919087-91-5 (Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester)

• Product Name: Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester
• CAS No: 919087-91-5
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 766816
• PubChem ID: 71425739
• Update Time: 2025-04-19

Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-nitro-2-(3-thienyl)-, ethyl ester
• ethyl 5-nitro-2-thiophen-3-ylbenzoate
• 919087-91-5
• Ethyl 5-nitro-2-(thiophen-3-yl)benzoate
• DTXSID40844521

• Inchi： 1S/C13H11NO4S/c1-2-18-13(15)12-7-10(14(16)17)3-4-11(12)9-5-6-19-8-9/h3-8H,2H2,1H3
• InChI Key： ZDCWHMIDJQYHCH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.04087901g/mol
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų